N1-(4-fluorobenzyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-fluorobenzyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide, also known as JNJ-17216498, is a small molecule inhibitor that has been extensively studied for its potential applications in various scientific research fields. This compound is a potent and selective antagonist of the orexin 2 receptor, which plays a crucial role in regulating sleep-wake cycles, appetite, and energy homeostasis.
Scientific Research Applications
Orexin Receptor Mechanisms
N1-(4-fluorobenzyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide is utilized in exploring orexin receptor mechanisms, particularly in the context of compulsive behaviors. Orexins and their receptors modulate various functions, including feeding, arousal, stress, and drug abuse. In the study by Piccoli et al. (2012), compounds with similar structures are investigated for their effects on binge eating in rats, indicating the potential role of such compounds in studying and possibly treating compulsive food consumption and related disorders (Piccoli et al., 2012).
Serotonin Receptor Interactions
Compounds structurally related to N1-(4-fluorobenzyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide, such as ACP-103, have been studied for their interactions with serotonin receptors. These compounds display potent inverse agonist activity and hold potential as antipsychotic agents. This is exemplified in the research by Vanover et al. (2006), where the pharmacological profile of ACP-103 is detailed, highlighting its utility in exploring serotonin receptor dynamics (Vanover et al., 2006).
Na+/Ca2+ Exchange Inhibition
The compound YM-244769, structurally similar to N1-(4-fluorobenzyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide, has been studied for its role as a Na+/Ca2+ exchange inhibitor. This research, such as the study by Iwamoto and Kita (2006), provides insights into the compound's protective effects against neuronal cell damage, indicating its potential as a neuroprotective drug (Iwamoto & Kita, 2006).
Drug Metabolism and Disposition
Research on compounds like N1-(4-fluorobenzyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide also includes studies on their metabolism and disposition, particularly using 19F-NMR spectroscopy. Studies like that of Monteagudo et al. (2007) provide valuable data on the metabolic fate and excretion balance of similar compounds in various animal models, contributing to the understanding of their pharmacokinetics (Monteagudo et al., 2007).
properties
IUPAC Name |
N'-[(4-fluorophenyl)methyl]-N-[(1-methylpiperidin-4-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22FN3O2/c1-20-8-6-13(7-9-20)11-19-16(22)15(21)18-10-12-2-4-14(17)5-3-12/h2-5,13H,6-11H2,1H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUWOFUFHLJIOLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)CNC(=O)C(=O)NCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-fluorobenzyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.